Cas no 5466-71-7 (1H-Pyrazolo[3,4-d]pyrimidine-3-acetonitrile,4-amino-1-phenyl-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine-3-acetonitrile,4-amino-1-phenyl-
• CAS No: 5466-71-7
• MF: C₁₃H₁₀N₆
• MW: 250.258700847626
• CID: 386059
• PubChem ID: 230939
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine-3-acetonitrile,4-amino-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine-3-acetonitrile,4-amino-1-phenyl-
• 2-(4-amino-1-phenylpyrazolo[3,4-d]pyrimidin-3-yl)acetonitrile
• 2-(5-amino-9-phenyl-2,4,8,9-tetrazabicyclo[4.3.0]nona-1,3,5,7-tetraen- 7-yl)acetonitrile
• (4-amino-1-phenyl-1h-pyrazolo[3,4-d]pyrimidin-3-yl)acetonitrile
• (4-amino-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-acetonitrile
• AC1L5KLP
• AC1Q4S5J
• AG-J-35598
• AR-1A5406
• CTK5A2180
• KST-1A6849
• NSC26379
• 2-(4-amino-1-phenyl-pyrazolo[3,4-d]pyrimidin-3-yl)acetonitrile
• 2-(4-amino-1-phenyl-3-pyrazolo[3,4-d]pyrimidinyl)acetonitrile
• 2-(4-azanyl-1-phenyl-pyrazolo[3,4-d]pyrimidin-3-yl)ethanenitrile
• 2-(4-Amino-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-3-yl)acetonitrile
• DTXSID50282531
• BDBM63815
• SMR000393733
• MLS000738060
• CHEMBL1442804
• NSC-26379
• 2-{4-amino-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-3-yl}acetonitrile
• cid_230939
• VU0345327-1
• 5466-71-7

• Inchi： 1S/C13H10N6/c14-7-6-10-11-12(15)16-8-17-13(11)19(18-10)9-4-2-1-3-5-9/h1-5,8H,6H2,(H2,15,16,17)
• InChI Key： NCVILFMSROPJJB-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2C(=C(N)N=CN=2)C(CC#N)=N1

Computed Properties

• Exact Mass: 250.0969
• Monoisotopic Mass: 250.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 456.3°Cat760mmHg
• Flash Point: 229.8°C
• Refractive Index: 1.757
• PSA: 93.41
• LogP: 2.04498